Cas no 2229557-97-3 (3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid
• CAS No: 2229557-97-3
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• CID: 6508852
• PubChem ID: 141205584
• Update Time: 2025-05-20

3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-Butoxycarbonylamino-2-fluoro-phenyl)-propionic acid
• 3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid

• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-10-6-4-9(11(15)8-10)5-7-12(17)18/h4,6,8H,5,7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： SBUOAWFTLVJOQV-UHFFFAOYSA-N
• SMILES： N(C1C=CC(CCC(=O)O)=C(F)C=1)C(=O)OC(C)(C)C

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid

Introduction to 3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid (CAS No. 2229557-97-3) in Modern Chemical Biology and Medicinal Chemistry

3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid, identified by the chemical abstracts service number 2229557-97-3, represents a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both a fluorophenyl group and an amino-butyric acid derivative suggests a multifaceted utility, particularly in modulating biological pathways and designing novel pharmacophores.

The compound’s structure is characterized by a tert-butoxy carbonylamino moiety attached to a fluorinated aromatic ring, which is further linked to a propanoic acid side chain. This configuration imparts specific physicochemical properties that make it valuable for medicinal chemistry applications. The fluorine atom in the aromatic ring is known to enhance metabolic stability and binding affinity, while the tert-butoxy carbonyl group provides stability to the amine functionality, making it suitable for further derivatization.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their role in enhancing drug efficacy and bioavailability. Studies have demonstrated that the introduction of fluorine at specific positions in aromatic rings can lead to improved pharmacokinetic profiles. For instance, fluorinated analogs of existing drugs have shown increased lipophilicity and resistance to enzymatic degradation, thereby extending their half-life in vivo. The compound under discussion (3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid) aligns with this trend, offering a promising scaffold for developing novel therapeutic agents.

The propanoic acid moiety in the molecule introduces a polar functional group that can participate in hydrogen bonding interactions, which is crucial for drug-receptor binding. This feature makes the compound a versatile building block for designing molecules that interact with biological targets such as enzymes and receptors. Additionally, the presence of both an amine and a carboxylic acid group allows for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for potential biological activity. Molecular docking studies have been employed to evaluate how 3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid interacts with various biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This aligns with ongoing research efforts aimed at developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of 3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorophenyl group typically requires specialized fluorination techniques, while the protection and deprotection of the amine functionality demand careful optimization. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently, reducing both cost and environmental impact.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid (CAS No. 2229557-97-3) represents a promising candidate for further exploration in drug discovery and medicinal chemistry. Its unique structural features, including the fluorophenyl group and the tert-butoxy carbonylamino moiety, make it a versatile scaffold for designing novel therapeutic agents. With ongoing research focused on understanding its biological activity and optimizing its synthetic route, this compound holds significant potential for future medical applications.